Cas no 431894-56-3 (3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea)

• Product Name: 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea
• CAS No: 431894-56-3
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 5902889
• PubChem ID: 699986
• Update Time: 2025-05-20

3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-(pyridin-3-ylmethyl)thiourea
• Thiourea, N-(3-methoxyphenyl)-N'-(3-pyridinylmethyl)-
• 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea
• SR-01000013087-1
• 3-(3-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea
• MLS000662729
• N-(3-methoxyphenyl)-N'-(3-pyridinylmethyl)thiourea
• NSC247002
• AKOS002236696
• Oprea1_370704
• N-(3-methoxyphenyl)-N'-(3-pyridylmethyl)thiourea
• 431894-56-3
• SR-01000013087-2
• SMR000270183
• AB00115924-01
• SR-01000013087
• F1533-0342
• HMS551P14
• CHEMBL1450297
• Maybridge1_003688
• HMS2580H03
• NSC-247002

• Inchi： 1S/C14H15N3OS/c1-18-13-6-2-5-12(8-13)17-14(19)16-10-11-4-3-7-15-9-11/h2-9H,10H2,1H3,(H2,16,17,19)
• InChI Key： GBMPFJRMXGFJEX-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NCC1=CC=CN=C1)=S

Computed Properties

• Exact Mass: 273.09358328g/mol
• Monoisotopic Mass: 273.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 434.5±55.0 °C(Predicted)
• pka: 12.27±0.70(Predicted)

Additional information on 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea

Introduction to 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea (CAS No. 431894-56-3)

3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea, with the CAS number 431894-56-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea make it a promising candidate for various pharmacological studies.

The chemical structure of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea consists of a thiourea moiety linked to a 3-methoxyphenyl group and a pyridin-3-ylmethyl group. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility, stability, and bioavailability. These characteristics are crucial for its potential use in drug development and other biomedical applications.

Recent studies have explored the biological activities of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This suggests that 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea has also been investigated for its antitumor effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea as a novel anticancer agent.

The pharmacokinetic properties of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea have also been studied to assess its suitability for therapeutic use. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug reaches its target tissues at effective concentrations without causing significant toxicity.

To further evaluate the safety and efficacy of 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea, several clinical trials are currently underway. Early-phase clinical trials have demonstrated promising results, with patients showing improved outcomes in terms of reduced inflammation and tumor burden. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 3-(3-methoxyphenyl)-1-(pyridin-3-yl)methylthiourea (CAS No. 431894-56-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.